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Compound of Interest

Compound Name: Laninamivir octanoate

Cat. No.: B1674464

Introduction

Laninamivir octanoate (brand name: Inavir) is a long-acting inhaled neuraminidase inhibitor
used for the treatment and prophylaxis of influenza virus infection.[1][2] It is a prodrug that is
hydrolyzed into its active form, laninamivir, in the respiratory tract.[1][3] The primary mechanism
of action involves inhibiting the influenza virus neuraminidase (NA) enzyme, which is crucial for
the release of progeny virus particles from infected cells, thereby halting the spread of the
infection.[3] Due to its long-lasting effect, a single administration has been shown to be
effective, offering a significant advantage for prophylaxis.[4][5]

Evaluating the prophylactic efficacy of a drug like Laninamivir octanoate requires a multi-
faceted approach, encompassing in vitro assays to determine its direct antiviral activity, in vivo
studies in animal models to understand its effects in a living organism, and clinical trials to
confirm its effectiveness in humans. These application notes provide detailed protocols and
methodologies for researchers, scientists, and drug development professionals engaged in this
evaluation process.

Mechanism of Action: Neuraminidase Inhibition

Laninamivir, the active metabolite of Laninamivir octanoate, is a potent inhibitor of the
influenza neuraminidase enzyme. This enzyme cleaves sialic acid residues on the surface of
the host cell, which the viral hemagglutinin (HA) protein binds to. This cleavage is essential for
the release of newly formed virions from the infected cell surface. By competitively binding to
the active site of the neuraminidase enzyme, laninamivir prevents this cleavage, causing new
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virus particles to aggregate on the cell surface and preventing their release and subsequent
infection of other cells.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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